Cas no 2243515-07-1 (5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,3-dimethoxybenzoic acid)

• Product Name: 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,3-dimethoxybenzoic acid
• CAS No: 2243515-07-1
• MF: C₂₄H₂₁NO₆
• MW: 419.426646947861
• CID: 6369558
• PubChem ID: 165719725
• Update Time: 2025-11-01

5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,3-dimethoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6492396
• 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,3-dimethoxybenzoic acid
• 2243515-07-1

• Inchi： 1S/C24H21NO6/c1-29-21-12-14(11-19(23(26)27)22(21)30-2)25-24(28)31-13-20-17-9-5-3-7-15(17)16-8-4-6-10-18(16)20/h3-12,20H,13H2,1-2H3,(H,25,28)(H,26,27)
• InChI Key： GMWRWHDPZUZIFP-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C(=C(C(=O)O)C=1)OC)OC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 419.13688739g/mol
• Monoisotopic Mass: 419.13688739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 94.1Ų

Additional information on 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,3-dimethoxybenzoic acid

5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,3-dimethoxybenzoic Acid: A Comprehensive Overview

The compound with CAS number 2243515-07-1, known as 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,3-dimethoxybenzoic acid, is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals and advanced materials. This compound has garnered attention due to its unique structural features and potential for use in drug delivery systems and bioactive materials.

The molecular structure of this compound is characterized by a benzoic acid backbone, which serves as the central framework. The substituents attached to this backbone include a dimethoxy group at positions 2 and 3, which contribute to the molecule's stability and solubility properties. The presence of the fluorenylmethoxycarbonyl (Fmoc) group at position 5 introduces a protective functionality, making this compound particularly valuable in peptide synthesis and other chemical processes requiring controlled deprotection.

Recent studies have highlighted the potential of this compound in the development of novel drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to enhance drug solubility and bioavailability. Additionally, the Fmoc group has been shown to play a critical role in controlling the release kinetics of encapsulated drugs, making this compound a promising candidate for targeted therapy applications.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The use of advanced catalysts and reaction conditions has enabled chemists to achieve high yields and purity levels, ensuring its suitability for sensitive applications in the pharmaceutical industry.

The physical properties of 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,3-dimethoxybenzoic acid are well-documented. Its melting point is reported to be in the range of 180–185°C, while its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry.

From an environmental standpoint, this compound has been subjected to rigorous testing to assess its biodegradability and toxicity profiles. Initial findings suggest that it exhibits low toxicity towards aquatic organisms, which aligns with its intended use in controlled environments such as laboratories and pharmaceutical manufacturing facilities.

In conclusion, 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,3-dimethoxybenzoic acid) with CAS number 2243515-07-1 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique chemical properties and potential for innovation continue to make it a focal point for researchers seeking to advance the frontiers of modern chemistry.